(3-Amino-5-((2-ethylphenyl)amino)-4-tosylthiophen-2-yl)(4-chlorophenyl)methanone

• IUPAC Name: [3-amino-5-(2-ethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C26H23ClN2O3S2/c1-3-17-6-4-5-7-21(17)29-26-25(34(31,32)20-14-8-16(2)9-15-20)22(28)24(33-26)23(30)18-10-12-19(27)13-11-18/h4-15,29H,3,28H2,1-2H3
• InChI Key: LIWTUWJEGOEKBR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC2=C(C(=C(S2)C(=O)C3=CC=C(C=C3)Cl)N)S(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C26H23ClN2O3S2
• Molecular Weight: 511.1 g/mol
• CAS No.: 1115337-82-0

Description

(3-Amino-5-((2-ethylphenyl)amino)-4-tosylthiophen-2-yl)(4-chlorophenyl)methanone is a useful research compound. Its molecular formula is C26H23ClN2O3S2 and its molecular weight is 511.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthesis and Spectral Characterization : Novel compounds including those with thiophene and chlorophenyl groups have been synthesized and characterized using various spectral techniques. Density Functional Theory (DFT) calculations, including structural optimization and vibrational spectra interpretation, were utilized to understand the molecular structure and properties. These studies aid in understanding the antibacterial activity of such compounds, highlighting their potential in developing antimicrobial agents (Shahana & Yardily, 2020).

Antimicrobial and Anticancer Agents

Potential Antimicrobial and Anticancer Agents : Research on pyrazole derivatives and pyrazolo[4,3-d]-pyrimidine derivatives, including those with chlorophenyl groups, has shown these compounds to possess significant antimicrobial and anticancer activities. This suggests the potential for compounds with similar structures to be developed as therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Molecular Docking and Drug Development

Molecular Docking Studies : Compounds with amino, chlorophenyl, and thiophene groups have been subject to molecular docking studies to predict their interaction with biological targets. Such studies are crucial in drug development, especially for identifying compounds with potential antibacterial properties (Shahana & Yardily, 2020).

Safety and Hazards

The safety and hazards associated with this compound are not known due to the lack of research on this specific compound.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties. Its potential biological activities could also be explored.